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Compound of Interest

2-Bromo-5-
Compound Name:
(trifluoromethoxy)phenol

Cat. No.: B1341764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Bromo-5-(trifluoromethoxy)phenol, a key intermediate in the synthesis of pharmaceuticals
and agrochemicals. The unique substitution pattern, featuring a bromine atom and a
trifluoromethoxy group, imparts specific characteristics relevant to its application in organic
synthesis and medicinal chemistry.

Core Physical Properties

The following table summarizes the key physical and chemical identifiers for 2-Bromo-5-
(trifluoromethoxy)phenol. It is crucial to distinguish this compound from the similarly named
2-Bromo-5-(trifluoromethyl)phenol, as their properties differ.
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Property Value Source(s)
) 2-Bromo-5-
Chemical Name _ N/A
(trifluoromethoxy)phenol
CAS Number 205371-26-2 [L1[2113114]15]
Molecular Formula C7H4BrFs02 [31[41[6]
Molecular Weight 257.01 g/mol [31[41[6]
Colorless to light orange to
Appearance o [3]
yellow clear liquid
Boiling Point 209.9°C at 760 mmHg [718]
Density 1.74 g/lcm3 [11[2]
Refractive Index n20/D 1.4815 [1][6]
pKa (Predicted) 7.29+£0.10 [1]
Melting Point Data not available N/A
Solubility Data not available N/A

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-Bromo-5-

(trifluoromethoxy)phenol are not readily available in the public domain. However, standard

methodologies for characterizing phenols can be applied.

Determination of Boiling Point

The boiling point of a liquid is determined when its vapor pressure equals the atmospheric
pressure. A common laboratory method involves distillation.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: The liquid sample of 2-Bromo-5-(trifluoromethoxy)phenol is placed in
the round-bottom flask with boiling chips to ensure smooth boiling.
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» Heating: The flask is gently heated.

o Temperature Reading: The temperature is recorded when the liquid is boiling, and the vapor
condensate is dripping into the condenser at a steady rate. This temperature is the boiling
point at the recorded atmospheric pressure.

Determination of Density

Density is the mass per unit volume of a substance.

e Mass Measurement: A known volume of the liquid, precisely measured using a pycnometer
or a calibrated volumetric flask, is weighed on an analytical balance.

o Calculation: The density is calculated by dividing the mass of the liquid by its volume. The
temperature at which the measurement is taken should be recorded as density is
temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how much light bends when it passes through the
substance. It is a characteristic property of a pure compound.

 Instrumentation: An Abbe refractometer is commonly used for this measurement.
o Calibration: The refractometer is calibrated using a standard of known refractive index.

» Sample Application: A few drops of the liquid sample are placed on the prism of the
refractometer.

o Measurement: The refractive index is read from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent
(typically at 20°C).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of a chemical
substance like 2-Bromo-5-(trifluoromethoxy)phenol.
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Workflow for Physical Property Characterization
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Caption: General workflow for the synthesis, purification, and physical characterization of a
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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